Cas no 2703768-22-1 (Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate)
Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate Chemical and Physical Properties
Names and Identifiers
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- 2703768-22-1
- methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate
- EN300-36599980
- Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate
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- Inchi: 1S/C9H19NO3/c1-6(2)13-9(3,4)7(10)8(11)12-5/h6-7H,10H2,1-5H3
- InChI Key: ITFQIEBEHOVTEJ-UHFFFAOYSA-N
- SMILES: O(C(C)C)C(C)(C)C(C(=O)OC)N
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.6Ų
Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-36599980-0.05g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 0.05g |
$900.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-0.1g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 0.1g |
$943.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-0.25g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 0.25g |
$985.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-0.5g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 0.5g |
$1027.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-1.0g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 1g |
$1070.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-2.5g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 2.5g |
$2100.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-5.0g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 5g |
$3105.0 | 2023-05-24 | ||
| Enamine | EN300-36599980-10.0g |
methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate |
2703768-22-1 | 10g |
$4606.0 | 2023-05-24 |
Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate
Recent Advances in the Study of Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate (CAS: 2703768-22-1)
Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate (CAS: 2703768-22-1) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique amino and alkoxy functional groups, has shown promising potential in various applications, including drug synthesis and medicinal chemistry. The compound's structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the design of protease inhibitors and other biologically active molecules.
Recent studies have focused on the synthesis and optimization of Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate, with particular emphasis on its stereochemical properties and reactivity. Researchers have employed advanced techniques such as asymmetric synthesis and chiral resolution to obtain enantiomerically pure forms of the compound, which are crucial for its application in drug development. The compound's ability to act as a building block for more complex molecules has been demonstrated in several synthetic pathways, highlighting its versatility in organic chemistry.
In the context of drug discovery, Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate has been investigated as a precursor for the synthesis of peptidomimetics and small-molecule inhibitors. Its structural similarity to natural amino acids allows it to mimic peptide bonds, making it a valuable tool in the design of compounds that can interact with biological targets. Recent publications have reported its use in the development of inhibitors for enzymes such as proteases and kinases, which are implicated in various diseases, including cancer and infectious diseases.
Pharmacological studies have also explored the compound's potential as a bioactive molecule in its own right. Preliminary in vitro assays have indicated that Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate exhibits moderate activity against certain bacterial strains and cancer cell lines. These findings suggest that further modifications of the compound's structure could enhance its biological activity and selectivity, paving the way for the development of new therapeutic agents.
The compound's physicochemical properties, including its solubility, stability, and bioavailability, have been the subject of recent investigations. Researchers have employed computational modeling and experimental techniques to predict and optimize these properties, ensuring that the compound can be effectively utilized in pharmaceutical formulations. These studies have provided valuable insights into the compound's behavior under different conditions, which is critical for its application in drug delivery systems.
In conclusion, Methyl 2-amino-3-methyl-3-(propan-2-yloxy)butanoate (CAS: 2703768-22-1) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and demonstrated biological activity make it a valuable tool for the synthesis of novel therapeutic agents. Ongoing studies are expected to uncover additional applications and optimize its properties for clinical use, solidifying its role in the advancement of pharmaceutical science.
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